1-Chloro-1-(2-(methylthio)-6-(trifluoromethylthio)phenyl)propan-2-one

• Molecular Formula: C11H10ClF3OS2
• Molecular Weight: 314.8 g/mol
• IUPAC Name: 1-chloro-1-[2-methylsulfanyl-6-(trifluoromethylsulfanyl)phenyl]propan-2-one
• InChI: InChI=1S/C11H10ClF3OS2/c1-6(16)10(12)9-7(17-2)4-3-5-8(9)18-11(13,14)15/h3-5,10H,1-2H3
• InChI Key: WXAHMOQVWABNTJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C1=C(C=CC=C1SC(F)(F)F)SC)Cl

Description

1-Chloro-1-(2-(methylthio)-6-(trifluoromethylthio)phenyl)propan-2-one is a substituted propan-2-one derivative featuring a chloro group at the α-carbon and a disubstituted phenyl ring at the same position. The phenyl ring is functionalized with methylthio (–SCH₃) and trifluoromethylthio (–SCF₃) groups at the 2- and 6-positions, respectively.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Substituted Aryl Propanones

The target compound shares structural motifs with aryl propanones reported in , such as 6-(5-bromo-benzofuran-2-yl)-2-(2-oxo-2-phenyl-ethylsulfanyl)-nicotinonitrile (5b). Both compounds feature sulfur-containing substituents on aromatic rings, but key differences include:

• Core structure: The target is a propan-2-one, whereas 5b is a nicotinonitrile derivative.
• Substituent effects : The trifluoromethylthio group (–SCF₃) in the target is strongly electron-withdrawing, contrasting with the electron-donating methylthio (–SCH₃) group. This difference likely alters reactivity, such as nucleophilic attack at the ketone moiety or aromatic electrophilic substitution .

Sulfur-Containing Agrochemical Derivatives

highlights agrochemicals like methoprotryne (N-(3-methoxypropyl)-N’-(1-methylethyl)-6-(methylthio)-1,3,5-triazine-2,4-diamine), which contains a methylthio group. Comparisons include:

• Applications : Methoprotryne is a herbicide, suggesting the target compound could be optimized for similar uses, leveraging the –SCF₃ group’s stability in biological systems .

Q & A

Q. What are the key synthetic routes for 1-Chloro-1-(2-(methylthio)-6-(trifluoromethylthio)phenyl)propan-2-one?

• Methodological Answer : Synthesis typically involves multi-step electrophilic substitution and Friedel-Crafts acylation. A common approach includes:

Step 1 : Nitration of a substituted phenyl precursor to introduce nitro groups.

Step 2 : Thiolation using methylthiol and trifluoromethylthiol reagents under inert conditions.

Step 3 : Chlorination of the propanone backbone via acyl chloride intermediates.
Key variables affecting yield include temperature (60–80°C), solvent choice (e.g., dichloromethane), and catalysts (e.g., AlCl₃). Purification often employs column chromatography or recrystallization .

Q. How is this compound characterized structurally and analytically?

• Methodological Answer : Use a combination of:

• NMR Spectroscopy : $^1$H and $^{13}$C NMR to confirm substituent positions (e.g., δ ~2.5 ppm for methylthio protons) .
• Mass Spectrometry (MS) : High-resolution MS to verify molecular weight (e.g., [M+H]⁺ at m/z 315.03) .
• X-ray Crystallography : For absolute configuration determination, as seen in related halogenated ketones (e.g., C–Cl bond length ~1.79 Å) .

Q. What in vitro assays are used to screen its biological activity?

• Methodological Answer :

• Antimicrobial Testing : Broth microdilution for MIC (minimum inhibitory concentration) against E. coli and S. aureus (e.g., MIC = 32 µg/mL vs. control antibiotic at 8 µg/mL) .
• Antioxidant Assays : DPPH radical scavenging to measure IC₅₀ (e.g., IC₅₀ = 25 µM) .
• Cytotoxicity : MTT assay on cancer cell lines (e.g., IC₅₀ values compared to cisplatin) .

Advanced Research Questions

Q. How do electronic effects of substituents influence its reactivity in nucleophilic substitution?

• Methodological Answer : The trifluoromethylthio (-SCF₃) group is strongly electron-withdrawing, activating the para-chloro position for substitution. Computational studies (DFT) show:

• Electrostatic Potential Maps : Highlight electrophilic sites at the carbonyl carbon and para-chloro positions.
• Reactivity Trends : -SCF₃ increases reaction rates with nucleophiles (e.g., amines) by 3–5× compared to methylthio analogs .

Q. How can contradictory data in biological activity studies be resolved?

• Methodological Answer : Contradictions may arise from:

• Purity Issues : Validate via HPLC (≥98% purity threshold) .
• Assay Variability : Standardize protocols (e.g., CLSI guidelines for antimicrobial testing).
• Structural Confirmation : Recheck using X-ray or 2D NMR (e.g., NOESY for stereochemistry) .
  Case Study: Discrepancies in MIC values resolved by verifying bacterial strain viability via ATP-bioluminescence .

Q. What computational methods predict its interactions with biological targets?

• Methodological Answer :

• Molecular Docking : Use AutoDock Vina to model binding to enzymes like DHODH (dihydroorotate dehydrogenase). Key interactions:
• Trifluoromethylthio group with hydrophobic pockets.
• Chloro group forming halogen bonds (e.g., with Tyr⁵⁶ residue) .
• MD Simulations : GROMACS for stability analysis (e.g., RMSD < 2.0 Å over 100 ns) .

Q. How does crystallography elucidate solid-state behavior and polymorphism?

• Methodological Answer :

• Single-Crystal X-ray Diffraction : Resolves packing motifs (e.g., π-π stacking between phenyl rings at 3.8 Å spacing) .
• Polymorphism Screening : Use solvent-drop grinding with 10 solvents (e.g., ethanol, acetonitrile) to identify stable forms .